Cas no 105594-32-9 (4-Thia-6-azaspiro[2.4]heptan-7-one, 6-methyl-5-(phenylimino)-)

• Product Name: 4-Thia-6-azaspiro[2.4]heptan-7-one, 6-methyl-5-(phenylimino)-
• CAS No: 105594-32-9
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 1157282
• Update Time: 2024-07-26

4-Thia-6-azaspiro[2.4]heptan-7-one, 6-methyl-5-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-6-azaspiro[2.4]heptan-7-one, 6-methyl-5-(phenylimino)-

• Inchi： 1S/C12H12N2OS/c1-14-10(15)12(7-8-12)16-11(14)13-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： LAINJNGHMYDOJA-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)N(C)C(=NC3=CC=CC=C3)S2)C1

Computed Properties

• Exact Mass: 232.06716

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 362.5±25.0 °C(Predicted)
• PSA: 32.67
• pka: -1.44±0.20(Predicted)